Cas no 5413-87-6 (5-amino-3-methylimidazole-4-carbonitrile;hydrochloride)

5-amino-3-methylimidazole-4-carbonitrile;hydrochloride structure
5413-87-6 structure
Product Name:5-amino-3-methylimidazole-4-carbonitrile;hydrochloride
CAS No:5413-87-6
MF:C5H7ClN4
MW:158.58887887001
CID:939832
PubChem ID:24181331
Update Time:2025-04-19

5-amino-3-methylimidazole-4-carbonitrile;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 5-amino-3-methylimidazole-4-carbonitrile,hydrochloride
    • 5-amino-3-methylimidazole-4-carbonitrile
    • hydrochloride
    • NSC7855
    • DTXSID60636223
    • 4-Amino-1-methyl-1H-imidazole-5-carbonitrile--hydrogen chloride (1/1)
    • 5413-87-6
    • NSC-7855
    • 5-amino-3-methylimidazole-4-carbonitrile;hydrochloride
    • Inchi: 1S/C5H6N4.ClH/c1-9-3-8-5(7)4(9)2-6;/h3H,7H2,1H3;1H
    • InChI Key: CJPSYGZTIPTXDO-UHFFFAOYSA-N
    • SMILES: Cl.N1(C)C=NC(=C1C#N)N

Computed Properties

  • Exact Mass: 122.05938
  • Monoisotopic Mass: 158.035924
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 146
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.6

Experimental Properties

  • Density: 1.32
  • Boiling Point: 436.7°C at 760 mmHg
  • Flash Point: 217.9°C
  • Refractive Index: 1.649
  • PSA: 67.63
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